Cas no 918129-37-0 (4-(azocan-1-yl)benzoic acid)

• Product Name: 4-(azocan-1-yl)benzoic acid
• CAS No: 918129-37-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 779915
• PubChem ID: 29276101
• Update Time: 2025-04-19

4-(azocan-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(hexahydro-1(2H)-azocinyl)-
• 4-(azocan-1-yl)benzoic acid
• 918129-37-0
• 4-Azocan-1-ylbenzoic acid
• DTXSID10651946
• SCHEMBL13850382
• AKOS006033292
• EN300-12786445
• CS-0118019

• Inchi： 1S/C14H19NO2/c16-14(17)12-6-8-13(9-7-12)15-10-4-2-1-3-5-11-15/h6-9H,1-5,10-11H2,(H,16,17)
• InChI Key： CULUFRBBPMPINI-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1CCCCCCC1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5Ų